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Compound of Interest

Compound Name: LysoFP-NH2

Cat. No.: B1675796

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of
LysoFP-NH2, a fluorescent probe. Adherence to these procedures is vital for maintaining a
safe laboratory environment and ensuring regulatory compliance. As no specific Safety Data
Sheet (SDS) with official disposal guidelines for LysoFP-NH2 is publicly available, these
recommendations are based on best practices for the disposal of similar fluorescent dyes and
amine-containing compounds.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department
for specific disposal protocols and requirements in your location.

Chemical and Physical Properties of LysoFP-NH2

A summary of the known quantitative data for LysoFP-NH2 is presented below. This
information is critical for a preliminary assessment, but a comprehensive safety evaluation
requires a complete SDS.
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Property Value Source
Molecular Formula C18H19N303 [1112][3]
Molecular Weight 325.37 g/mol [1][2]
Exact Mass 325.1426

Excitation Maximum (Aex) 440 nm

Emission Maximum (Aem) 528 nm

Appearance

Not specified (likely solid)

Solubility

Not specified

Procedural Guidance for Disposal

The following step-by-step process outlines the recommended procedure for the disposal of

LysoFP-NH2 waste. This includes pure compound, contaminated labware, and solutions.

Step 1: Waste Identification and Segregation

« |dentify all waste streams containing LysoFP-NH2. This includes:

o Unused or expired solid LysoFP-NH2.

o Solutions containing LysoFP-NH2.

o Contaminated labware (e.g., pipette tips, tubes, gloves, glassware).

e Segregate LysoFP-NH2 waste from other chemical waste to prevent potentially hazardous

reactions. It is crucial to keep amine waste separate from other chemical wastes.

Step 2: Personal Protective Equipment (PPE)

o Always wear appropriate PPE when handling LysoFP-NH2 waste. This includes:

o Safety goggles or a face shield.

o Alab coat.
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o Chemical-resistant gloves (e.g., nitrile).
Step 3: Waste Collection and Containment
e Solid Waste:

o Collect solid LysoFP-NH2 and contaminated disposable labware in a designated, leak-
proof, and clearly labeled hazardous waste container.

o The container should be made of a material compatible with amines.
e Liquid Waste:

o Collect solutions containing LysoFP-NH2 in a sealable, shatter-resistant container (e.g., a
coated glass or polyethylene bottle).

o Do not overfill the container; leave at least 10% headspace to allow for expansion.
e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name
"LysoFP-NH2," and the approximate concentration and quantity.

o Include the date of waste accumulation.
Step 4: Storage of Waste

» Store the sealed hazardous waste container in a designated, well-ventilated, and cool
secondary containment bin away from direct sunlight and heat sources.

e Ensure the storage area is away from incompatible materials such as strong acids and
oxidizing agents.

Step 5: Final Disposal

» Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.
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e Provide them with a complete and accurate description of the waste.

e Never dispose of LysoFP-NH2 down the drain or in the regular trash. Amines can be harmful
to aquatic life and ecosystems.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of LysoFP-NH2.
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Caption: Workflow for the proper disposal of LysoFP-NH2.
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Disclaimer: The information provided here is for guidance purposes only and is based on
general principles of laboratory safety. It is not a substitute for a formal Safety Data Sheet. The
user is solely responsible for compliance with all applicable local, state, and federal regulations
for hazardous waste disposal. Always consult with your institution's Environmental Health and
Safety department before handling and disposing of any chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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